2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehyde

• CAS RN: 143948-97-4
• Molecular Formula: C10H16O3
• Molecular Weight: 184.2

Description

“2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehyde” is a chemical compound with the molecular formula C10H16O3. It has a molecular weight of 184.23 g/mol.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found in the search results, related compounds such as “tert-Butyl 2- (1,4-dioxaspiro [4.5]decan-8-yl)ethylcarbamate” and “1,4-Dioxa-8-azaspiro[4.5]decane” have been synthesized. These methods could potentially provide a basis for the synthesis of “this compound”.

Scientific Research Applications

2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehydedecan-8-ylacetaldehyde has a wide range of scientific research applications. It has been used as a substrate in the synthesis of various compounds such as drugs, pesticides, and other pharmaceuticals. It has also been used in the synthesis of various heterocyclic compounds, including those used in the field of medicinal chemistry. In addition, it has been used in the synthesis of various chiral compounds, which are important in the development of new drugs.

Mechanism of Action

2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehydedecan-8-ylacetaldehyde is believed to act as an inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of acetylcholine, a neurotransmitter involved in the transmission of nerve signals. By inhibiting this enzyme, 2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehydedecan-8-ylacetaldehyde can act as a cholinesterase inhibitor, which can be beneficial in the treatment of certain neurological disorders.
Biochemical and Physiological Effects
2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehydedecan-8-ylacetaldehyde has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the enzyme acetylcholinesterase, which can be beneficial in the treatment of certain neurological disorders. In addition, it has been shown to have anti-inflammatory, anti-oxidative, and anti-cancer properties. It has also been shown to have an effect on the metabolism of fatty acids, which can be beneficial in the treatment of obesity.

Advantages and Limitations for Lab Experiments

2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehydedecan-8-ylacetaldehyde has several advantages and limitations for lab experiments. One advantage is that it can be synthesized in high yields using a variety of methods. This makes it an ideal compound for use in a variety of experiments. However, it is important to note that this compound is highly toxic and should be handled with care. In addition, it is important to ensure that the reaction conditions are optimized in order to obtain the desired product in high yields.

Future Directions

The potential applications of 2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehydedecan-8-ylacetaldehyde are vast and there are numerous future directions for research. One potential direction is the development of new drugs and pesticides based on the compound. In addition, further research could be conducted on the biochemical and physiological effects of the compound. Finally, further research could be conducted on the synthesis of the compound in order to optimize the reaction conditions and increase the yields.

Synthesis Methods

2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehydedecan-8-ylacetaldehyde can be synthesized through a variety of methods. The most common method is the reaction of 1,4-dioxaspiro[4.5]decan-8-one with acetic anhydride in the presence of a catalyst such as sodium acetate or p-toluenesulfonic acid. This reaction proceeds at room temperature and yields the desired product in high yields. Other methods of synthesis include the reaction of 1,4-dioxaspiro[4.5]decan-8-one with ethyl chloroformate or ethyl bromoacetate.